Cas no 27570-08-7 (Benzene, 1-[(1E)-2-bromoethenyl]-4-methoxy-)

Benzene, 1-[(1E)-2-bromoethenyl]-4-methoxy-, is a brominated aromatic compound featuring a methoxy substituent at the para position and a trans-configured bromoethenyl group. This structure imparts reactivity suitable for cross-coupling reactions, such as Suzuki or Heck couplings, making it valuable in synthetic organic chemistry. The electron-donating methoxy group enhances stability while influencing regioselectivity in electrophilic substitutions. The bromoethenyl moiety serves as a versatile handle for further functionalization. The compound is typically used as an intermediate in pharmaceuticals, agrochemicals, and advanced material synthesis. Its well-defined stereochemistry (E-configuration) ensures predictable reactivity, aiding in the design of complex molecular architectures. Proper handling is advised due to potential lachrymatory effects and sensitivity to light.

Benzene, 1-[(1E)-2-bromoethenyl]-4-methoxy- structure

27570-08-7 structure

Product Name:Benzene, 1-[(1E)-2-bromoethenyl]-4-methoxy-

CAS No:27570-08-7

MF:C₉H₉BrO

MW:213.071161985397

CID:1432079

PubChem ID:5355683

Update Time:2025-06-08

Benzene, 1-[(1E)-2-bromoethenyl]-4-methoxy- Chemical and Physical Properties

Names and Identifiers

- Benzene, 1-[(1E)-2-bromoethenyl]-4-methoxy-
- 1-(2-bromoethenyl)-4-methoxybenzene
- 27570-08-7
- SCHEMBL8907450
- 1-(2-Bromovinyl)-4-methoxybenzene
- 4-((1E)-2-Bromovinyl)-1-methoxybenzene
- (E)-1-(2-Bromovinyl)-4-methoxybenzene
- 6303-59-9
- EN300-802060
- (e)-1-bromo-2-(4-methoxyphenyl)ethylene
- 1-[(E)-2-bromovinyl]-4-methoxy-benzene
- 1-[(E)-2-bromoethenyl]-4-methoxybenzene
- MFCD00463670
- AKOS015964620
- para-Methoxy-beta-bromostyrene
- NSC43295
- CS-0302929
- NSC-43295
- p-(2-Bromo)vinyl Anisole
- Inchi： 1S/C9H9BrO/c1-11-9-4-2-8(3-5-9)6-7-10/h2-7H,1H3/b7-6+
- InChI Key： MNSBHZNBVJAJND-VOTSOKGWSA-N
- SMILES： Br/C=C/C1C=CC(=CC=1)OC

Computed Properties

Exact Mass: 211.98367
Monoisotopic Mass: 211.98368g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 2
Complexity: 126
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 9.2Å²

Experimental Properties

PSA: 9.23

Benzene, 1-[(1E)-2-bromoethenyl]-4-methoxy- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-802060-0.05g	1-(2-bromoethenyl)-4-methoxybenzene	27570-08-7	95.0%	0.05g	$528.0	2025-03-21
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Enamine	EN300-802060-1.0g	1-(2-bromoethenyl)-4-methoxybenzene	27570-08-7	95.0%	1.0g	$628.0	2025-03-21
Enamine	EN300-802060-2.5g	1-(2-bromoethenyl)-4-methoxybenzene	27570-08-7	95.0%	2.5g	$1230.0	2025-03-21
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Enamine	EN300-802060-10.0g	1-(2-bromoethenyl)-4-methoxybenzene	27570-08-7	95.0%	10.0g	$2701.0	2025-03-21